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Compound of Interest

Compound Name:
O-(2-methylbenzyl)hydroxylamine

hydrochloride

CAS No.: 115777-56-5

Cat. No.: B3085569

Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary
O-(2-methylbenzyl)hydroxylamine hydrochloride, registered under CAS Number 52271-41-

7, is a substituted hydroxylamine derivative that serves as a crucial and versatile intermediate

in modern organic synthesis and medicinal chemistry. Its structure combines the reactive

hydroxylamine moiety with a sterically and electronically influential 2-methylbenzyl group. This

guide provides a comprehensive technical overview of its chemical properties, synthesis, core

reactivity, and significant applications. By elucidating the causality behind its reaction

mechanisms and providing field-proven protocols, this document aims to equip researchers

and drug development professionals with the knowledge to effectively leverage this compound

in their work. The information presented is grounded in authoritative sources to ensure

scientific integrity and practical utility.

A note on CAS Numbers: While the focus of this guide is CAS 52271-41-7, it is important to

note that related identifiers exist for the free base (CAS 75959-26-1) and for the hydrochloride
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salt in various supplier catalogs (e.g., 115777-56-5)[1]. Users should verify the specific CAS

number associated with their source material.

Physicochemical and Structural Properties
O-(2-methylbenzyl)hydroxylamine hydrochloride is typically a solid at room temperature,

valued for its relative stability compared to the free base, which simplifies handling and storage.

The hydrochloride salt form enhances its solubility in polar solvents, a critical attribute for many

reaction setups.

Property Value Source

CAS Number
52271-41-7 (user specified);

115777-56-5 (supplier data)
[1]

Molecular Formula C₈H₁₂ClNO [1]

Molecular Weight 173.64 g/mol [1]

Appearance
Typically an off-white to white

solid/powder
[2]

Purity
Commercially available at

≥98%
[1][3]

Storage
Sealed in a dry environment at

2-8°C
[1]

Free Base CAS 75959-26-1

Free Base Formula C₈H₁₁NO

Specific spectroscopic data such as detailed NMR or Mass Spectrometry analyses are not

widely available in public databases and should be determined empirically by the end-user to

validate compound identity and purity[4].

Synthesis and Core Reactivity
General Synthesis Pathway
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The synthesis of O-alkyl or O-benzyl hydroxylamines typically proceeds via the O-alkylation of

a protected hydroxylamine derivative, followed by deprotection. A common and effective

strategy involves the use of N-hydroxyurethane as the hydroxylamine surrogate. This method

offers high chemo- and regio-selectivity, ensuring the alkylation occurs on the oxygen atom.

The generalized workflow is as follows:

N-Hydroxyurethane Alkylation: N-hydroxyurethane is deprotonated with a suitable base (e.g.,

Sodium Hydride) and subsequently alkylated with 2-methylbenzyl chloride.

Deprotection: The resulting intermediate is then deprotected, typically via basic hydrolysis, to

yield the free O-(2-methylbenzyl)hydroxylamine.

Salt Formation: The free base is dissolved in an appropriate solvent and treated with

hydrochloric acid (e.g., ethanolic HCl) to precipitate the stable hydrochloride salt, which can

be easily isolated[5].
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Step 1: O-Alkylation

Step 2: Deprotection & Salt Formation

N-Hydroxyurethane

N-carboethoxy-O-(2-methylbenzyl)
hydroxylamine
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O-(2-methylbenzyl)hydroxylamine
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Basic Hydrolysis
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Caption: General synthesis workflow for O-benzylhydroxylamines.
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Mechanism of Action: Oxime Formation
The primary utility of O-(2-methylbenzyl)hydroxylamine stems from its nucleophilic nitrogen

atom, which readily reacts with carbonyl compounds (aldehydes and ketones) to form stable

oxime ethers. This reaction is a cornerstone of its application in both synthesis and analytics[6]

[7].

The mechanism is a classic nucleophilic addition-elimination:

Nucleophilic Attack: The lone pair of electrons on the hydroxylamine's nitrogen atom attacks

the electrophilic carbonyl carbon. This step is often catalyzed by mild acid, which protonates

the carbonyl oxygen, increasing its electrophilicity.

Tetrahedral Intermediate: A proton transfer occurs, typically from the nitrogen to the oxygen,

forming a neutral carbinolamine intermediate.

Elimination: The oxygen of the hydroxyl group is protonated, turning it into a good leaving

group (water). The lone pair on the nitrogen then forms a double bond with the carbon,

expelling a water molecule to yield the final oxime product.

The presence of the 2-methylbenzyl group can introduce steric hindrance, potentially

influencing the reaction rate compared to unsubstituted O-benzylhydroxylamine[6]. However,

this can also be exploited to achieve selectivity in complex molecules.

Caption: Conceptual workflow for oxime ether formation.

Applications in Research and Development
The robust reactivity profile of O-(2-methylbenzyl)hydroxylamine hydrochloride makes it a

valuable tool across multiple scientific disciplines.

Pharmaceutical and Agrochemical Synthesis: It serves as a key building block for

constructing complex nitrogen-containing molecules. The resulting oxime ethers can be final

products or intermediates that undergo further transformations. The 2-methylbenzyl group

can be used to tune properties like lipophilicity and metabolic stability, making it a valuable

moiety in the design of novel drug candidates and pesticides[2][8]. Analogous hydroxylamine

derivatives have been investigated for developing antibacterial agents[9].
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Biochemical Research: Hydroxylamines are used to modify biomolecules and study enzyme

mechanisms[2][8]. For instance, they can be used to cleave certain types of chemical

crosslinkers, which is useful in proteomics for studying protein-protein interactions[7].

Modified peptidoglycan fragments incorporating hydroxylamine linkers have been used to

create probes for studying the innate immune system[10].

Analytical Chemistry: The reaction with carbonyls is highly reliable, making this reagent

suitable for the derivatization of aldehydes and ketones. This process can be used to

enhance the detection of these analytes in complex mixtures by techniques such as HPLC or

mass spectrometry, or to quantify them via spectrophotometric methods[8][11].

Experimental Methodologies and Protocols
Protocol: In Situ Generation and Oxime Formation with
Cyclohexanone
This protocol describes a standard procedure for forming an oxime ether. The hydrochloride

salt is first neutralized in situ with a weak base to generate the reactive free hydroxylamine,

which then reacts with the carbonyl compound.

Causality: Using a weak base like sodium acetate is critical. It is strong enough to deprotonate

the hydroxylammonium salt (pKa ~6) but not so strong that it would promote undesirable side

reactions. The reaction is typically performed in a protic solvent like ethanol to facilitate the

dissolution of all reactants[6].

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 equivalent of O-(2-methylbenzyl)hydroxylamine hydrochloride
in ethanol in a round-bottom flask equipped with a magnetic stirrer.

Neutralization: Add 1.1 equivalents of a mild base, such as sodium acetate, to the solution.

In Situ Generation: Stir the mixture for 15-20 minutes at room temperature. This generates

the free O-(2-methylbenzyl)hydroxylamine in the reaction medium.

Carbonyl Addition: Add 1.0 equivalent of the carbonyl compound (e.g., cyclohexanone) to the

mixture.
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Reaction Monitoring: Allow the reaction to proceed at room temperature or with gentle

heating. Monitor the reaction's progress using an appropriate technique, such as Thin-Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up and Isolation: Once the reaction is complete, the product can be isolated using

standard organic chemistry techniques, such as extraction and solvent evaporation, followed

by purification via column chromatography or recrystallization if necessary.

Protocol: General Purity Assessment by RP-HPLC
This protocol provides a general framework for developing a quality control method to assess

the purity of the compound, adapted from methodologies used for related substances[12].

Causality: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the

method of choice for analyzing moderately polar organic compounds. A C18 column provides a

nonpolar stationary phase that retains the analyte based on its hydrophobicity. An acidic

aqueous mobile phase ensures the amine is protonated, leading to sharp, well-defined peaks.

UV detection is suitable as the benzyl group contains a chromophore.

Step-by-Step Methodology:

System Setup:

Column: Zorbax SB C18 (or equivalent), 150 x 4.6 mm, 3.5 µm.

Mobile Phase: Isocratic mixture of 0.1% Orthophosphoric acid in water and Acetonitrile

(e.g., 60:40 v/v, to be optimized).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 220 nm (or other suitable wavelength based on UV scan).

Injection Volume: 10 µL.

Standard Preparation: Accurately weigh approximately 10 mg of O-(2-
methylbenzyl)hydroxylamine hydrochloride and dissolve it in a 100 mL volumetric flask
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using the mobile phase to create a standard solution of ~100 µg/mL.

Sample Preparation: Prepare the sample to be tested at the same concentration as the

standard solution using the mobile phase.

Analysis: Equilibrate the HPLC system until a stable baseline is achieved. Inject a blank

(mobile phase), followed by the standard solution and then the test sample.

Data Interpretation: Determine the purity of the sample by comparing the peak area of the

main component in the sample chromatogram to the total area of all peaks (Area Percent

method).

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for CAS 52271-41-7 is not widely published, the

hazard profile can be inferred from data on the free base and the general class of

hydroxylamine hydrochlorides[13][14]. This compound should be handled only by trained

personnel familiar with its potential hazards.
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Hazard Category
Description and
Precautionary Statements

Source(s)

Acute Toxicity

H302+H312: Harmful if

swallowed or in contact with

skin. Do not eat, drink, or

smoke when using this

product. Wash hands

thoroughly after handling.

Wear protective gloves.

[13][14]

Skin/Eye Irritation

H315: Causes skin irritation.

H319: Causes serious eye

irritation. Wear protective

gloves and eye/face

protection. IF ON SKIN: Wash

with plenty of water. IF IN

EYES: Rinse cautiously with

water for several minutes.

[13]

Sensitization

H317: May cause an allergic

skin reaction. Avoid breathing

dust. Contaminated work

clothing should not be allowed

out of the workplace.

[13][15]

Long-Term Effects

H351: Suspected of causing

cancer. H373: May cause

damage to organs through

prolonged or repeated

exposure. Obtain special

instructions before use. Do not

handle until all safety

precautions have been read

and understood.

[13][14][15]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention[16].

Skin Contact: Wash skin with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation persists[17].

Ingestion: Do NOT induce vomiting. Rinse mouth with water and give 1-2 glasses of water to

drink. Call a physician immediately[16].

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention[17].

Storage and Handling:

Store in a tightly sealed container in a cool, dry, and well-ventilated area[1].

Keep away from incompatible materials such as strong oxidizing agents[18].

Use personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.

Conclusion
O-(2-methylbenzyl)hydroxylamine hydrochloride is a high-value chemical reagent with

significant utility in pharmaceutical discovery, synthetic chemistry, and analytical sciences. Its

defining feature—the capacity for robust oxime ether formation—provides a reliable method for

constructing C=N bonds, a common motif in biologically active molecules. The stability afforded

by its hydrochloride salt form, combined with its predictable reactivity, makes it an

indispensable tool for researchers. By understanding its synthesis, mechanistic behavior, and

proper handling procedures as outlined in this guide, scientists can confidently and safely

integrate this compound into their workflows to advance their research and development

objectives.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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